4-[(Benzylamino)methyl]benzonitrile

• CAS No.: 37812-47-8
• Molecular Formula: C15H14N2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 4-[(benzylamino)methyl]benzonitrile
• InChI: InChI=1S/C15H14N2/c16-10-13-6-8-15(9-7-13)12-17-11-14-4-2-1-3-5-14/h1-9,17H,11-12H2
• InChI Key: PCONUTPLPUHFDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCC2=CC=C(C=C2)C#N

Description

4-[(Benzylamino)methyl]benzonitrile is a useful research compound. Its molecular formula is C15H14N2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.44 g (15 mmol) of 4-(benzyloximinomethyl)benzonitrile in 120 ml of ethanol are cooled to -15° C. 4.46 g (48 mmol, 4.85 ml) of borane-pyridine complex are then added dropwise in the course of 10 minutes and then 26 ml of ethanolic HCl solution in the course of 20 minutes. After stirring at room temperature for 24 h, the resulting solid is filtered off, dissolved in dichloromethane and the solution is washed with water and sodium hydrogen carbonate solution. The organic phase is dried and concentrated in vacuo.